Cas no 72632-25-8 (Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-)

• Product Name: Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-
• CAS No: 72632-25-8
• MF: C₈H₉NO₃S₂
• MW: 231.291959524155
• CID: 1756501
• Update Time: 2024-11-26

Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-

• Inchi： 1S/C8H9NO3S2/c10-8(11)4-6-13-14-7-3-1-2-5-9(7)12/h1-3,5H,4,6H2,(H,10,11)
• InChI Key： JLQVKKHADUKOHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSSC1[N+]([O-])=CC=CC=1

Computed Properties

• Exact Mass: 231.00247

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 508.5±46.0 °C(Predicted)
• PSA: 64.24
• pka: 4.10±0.10(Predicted)